Cas no 1714272-95-3 ((2-Amino-5-(trifluoromethyl)phenyl)(2-chlorophenyl)methanone)

• Product Name: (2-Amino-5-(trifluoromethyl)phenyl)(2-chlorophenyl)methanone
• CAS No: 1714272-95-3
• MF: C₁₄H₉ClF₃NO
• MW: 299.67557311058
• CID: 4774554
• PubChem ID: 21551937
• Update Time: 2025-05-20

(2-Amino-5-(trifluoromethyl)phenyl)(2-chlorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-Amino-5-(trifluoromethyl)phenyl)(2-chlorophenyl)methanone
• AK00799497
• [2-amino-5-(trifluoromethyl)phenyl]-(2-chlorophenyl)methanone
• D80622
• C14H9ClF3NO
• ZTFOVLKWXIKMIP-UHFFFAOYSA-N
• 1714272-95-3
• AKOS037648924
• 2-(2-chlorobenzoyl)-4-(trifluoromethyl)aniline
• SCHEMBL11817451
• BS-16039

• Inchi： 1S/C14H9ClF3NO/c15-11-4-2-1-3-9(11)13(20)10-7-8(14(16,17)18)5-6-12(10)19/h1-7H,19H2
• InChI Key： ZTFOVLKWXIKMIP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C=C(C(F)(F)F)C=CC=1N)=O

Computed Properties

• Exact Mass: 299.0324761g/mol
• Monoisotopic Mass: 299.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 43.1

Additional information on (2-Amino-5-(trifluoromethyl)phenyl)(2-chlorophenyl)methanone

Introduction to (2-Amino-5-(trifluoromethyl)phenyl)(2-chlorophenyl)methanone and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (2-Amino-5-(trifluoromethyl)phenyl)(2-chlorophenyl)methanone, with the CAS number 1714272-95-3, has emerged as a compound of significant interest due to its unique structural and functional properties. This methanone derivative, characterized by its amino and trifluoromethyl substituents on the phenyl ring and a chlorophenyl group on the other, exhibits promising characteristics that make it a valuable candidate for various research applications.

The structural configuration of (2-Amino-5-(trifluoromethyl)phenyl)(2-chlorophenyl)methanone imparts a high degree of reactivity, which is beneficial for synthetic chemistry. The presence of both electron-donating and electron-withdrawing groups on the aromatic system allows for diverse chemical transformations, making it a versatile intermediate in organic synthesis. Specifically, the amino group can participate in condensation reactions, while the trifluoromethyl group enhances lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing fluorine atoms. The trifluoromethyl group, in particular, is widely recognized for its ability to modulate biological activity. It can improve binding affinity to biological targets and increase metabolic stability, thereby extending the half-life of potential therapeutic agents. This has led to extensive research into fluorinated aromatic compounds as candidates for new drugs.

(2-Amino-5-(trifluoromethyl)phenyl)(2-chlorophenyl)methanone has been investigated in several contexts, particularly in the development of novel pharmaceuticals. Its dual functionality makes it an attractive scaffold for designing molecules that can interact with multiple biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors involved in inflammatory responses and cancer progression.

One of the most compelling aspects of this compound is its role as a precursor in synthesizing more complex molecules. Researchers have leveraged its reactivity to develop libraries of derivatives with tailored properties for drug discovery. The chlorophenyl group provides a handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, allowing chemists to construct intricate molecular architectures.

The application of computational methods has further enhanced the understanding of (2-Amino-5-(trifluoromethyl)phenyl)(2-chlorophenyl)methanone. Molecular modeling studies have been instrumental in predicting its interactions with biological targets, helping to guide experimental design. These simulations have revealed that the compound can adopt multiple conformations depending on its environment, which may influence its binding affinity and selectivity.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this compound. The development of more efficient and sustainable synthetic routes has made it easier to access large quantities of material for both research and potential industrial applications. Green chemistry principles have been integrated into these processes, minimizing waste and reducing environmental impact.

The pharmaceutical industry has taken note of these developments and is actively exploring derivatives of (2-Amino-5-(trifluoromethyl)phenyl)(2-chlorophenyl)methanone as lead compounds for new drug candidates. Preclinical studies have demonstrated promising results in models of inflammation and cancer, paving the way for further clinical investigation. These findings underscore the importance of this compound as a building block in medicinal chemistry.

Beyond pharmaceuticals, this compound has shown potential in other areas such as materials science. Its unique electronic properties make it suitable for applications in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The combination of electron-donating and electron-withdrawing groups on its structure allows it to function as an effective electron transport material.

The synthesis and characterization of novel derivatives continue to be an active area of research. Chemists are exploring new ways to modify the core structure of (2-Amino-5-(trifluoromethyl)phenyl)(2-chlorophenyl)methanone to enhance its properties further. Techniques such as directed evolution and high-throughput screening are being employed to identify variants with improved performance characteristics.

In conclusion, (2-Amino-5-(trifluoromethyl)phenyl)(2-chlorophenyl)methanone (CAS no 1714272-95-3) represents a significant advancement in chemical research due to its versatile reactivity and promising applications across multiple disciplines. Its role as a synthetic intermediate and pharmacological lead compound highlights its importance in modern science. As research continues to uncover new possibilities for this compound, it is likely to remain at the forefront of innovation in chemical biology and materials science.